N-[(2-hydroxy-7-methyl-3-quinolinyl)methyl]-N,3-dimethylbutanamide

• IUPAC Name: N,3-dimethyl-N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]butanamide
• InChI: InChI=1S/C17H22N2O2/c1-11(2)7-16(20)19(4)10-14-9-13-6-5-12(3)8-15(13)18-17(14)21/h5-6,8-9,11H,7,10H2,1-4H3,(H,18,21)
• InChI Key: IYOHAJKCHJRSNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CN(C)C(=O)CC(C)C
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

Synthesis Analysis The synthesis of quinoline derivatives involves various methods, including the use of N,N-dimethylformamide (DMF) as a precursor for the synthesis of N-heterocycles such as pyrrolo/indolo[1,2-a]quinoxalines and quinazolin-4-ones. DMF, contributing especially the methyl, acyl, and amino groups, plays a significant role in heterocycle syntheses and functionalization, showing the versatility of DMF in organic synthesis (Li, Ren, Ding, Wang, & Ma, 2021).

Molecular Structure Analysis Quinoline derivatives exhibit a range of molecular structures that result from various synthesis methods. For example, the reactivity of bifunctional ambiphilic molecules such as 8-(dimesitylboryl)quinoline demonstrates the complex interactions and coordination to metals like Cu(I), Ag(I), and Pd(II), which lead to unique molecular structures (Son, Pudenz, & Hoefelmeyer, 2010).

Chemical Reactions and Properties Quinoline derivatives engage in a variety of chemical reactions, showcasing their ambiphilic nature and ability to form coordination complexes with metals. The hydrolysis and protodeboronation reactions indicate the complex reactivity patterns and the potential for further chemical manipulation (Son, Pudenz, & Hoefelmeyer, 2010).